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Introduction
Activating Transcription Factor 4 (ATF4), a key component of the integrated stress response

(ISR), stands as a critical regulator of cellular homeostasis and a pivotal player in the balance

between cell survival and apoptosis.[1][2] Its expression is exquisitely sensitive to a variety of

cellular stresses, including amino acid deprivation, endoplasmic reticulum (ER) stress,

oxidative stress, and hypoxia.[3][4] Upon activation, ATF4 orchestrates a broad transcriptional

program that profoundly impacts cellular metabolism, redox balance, and protein homeostasis.

[4] However, the functional consequences of ATF4 activation are highly context-dependent,

varying significantly across different cell types and the nature of the stress stimulus. This

technical guide provides a comprehensive overview of the multifaceted roles of ATF4 in diverse

cellular contexts, with a focus on its implications for disease and therapeutic development.

Core Signaling Pathway: The Integrated Stress
Response (ISR)
The ISR is a central signaling network activated by a range of stress signals that converge on

the phosphorylation of the α-subunit of eukaryotic initiation factor 2 (eIF2α). This

phosphorylation event, mediated by one of four eIF2α kinases (PERK, GCN2, PKR, and HRI),

leads to a global reduction in protein synthesis while paradoxically promoting the translation of

specific mRNAs, most notably ATF4. Once translated, ATF4 translocates to the nucleus and
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binds to specific DNA sequences known as C/EBP-ATF response elements (CAREs) in the

promoters of its target genes, initiating a transcriptional cascade that can determine the cell's

fate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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